Inter-laboratory note. Selective extraction and one-drop flame atomic absorption spectrometric determination of trace amounts of silver in highly-pure copper and lead
Journal of Analytical Atomic Spectrometry Pub Date: DOI: 10.1039/JA9961100607
Abstract
After the dissolution of copper and lead in sulfuric or nitric acid, silver was selectively extracted as a ternary silver–1,2-bis (ethylthio)ethane–picrate complex into a small volume of chloroform at pH 1.0–1.5, leaving copper and lead in an aqueous solution without a masking agent. Direct nebulization of 50 µl of the chloroform extract into a fuel-lean air–acetylene flame gave a sensitive signal height without background correction from chloroform. The present method was successfully applied in the determination of silver in copper and highly-pure copper and lead metals.
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Journal Name：Journal of Analytical Atomic Spectrometry
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CAS no.: 767-07-7
